Cas no 1226267-86-2 (4-(2-chlorophenyl)piperidine-4-carboxylic acid)

• Product Name: 4-(2-chlorophenyl)piperidine-4-carboxylic acid
• CAS No: 1226267-86-2
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5857463
• PubChem ID: 65809700
• Update Time: 2025-10-19

4-(2-chlorophenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)piperidine-4-carboxylic acid
• 1226267-86-2
• EN300-190305
• AKOS015150317

• Inchi： 1S/C12H14ClNO2/c13-10-4-2-1-3-9(10)12(11(15)16)5-7-14-8-6-12/h1-4,14H,5-8H2,(H,15,16)
• InChI Key： IUOQURVGSDGQSV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C(=O)O)CCNCC1

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2-chlorophenyl)piperidine-4-carboxylic acid

4-(2-Chlorophenyl)Piperidine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1226267-86-2, known as 4-(2-chlorophenyl)piperidine-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring substituted with a 2-chlorophenyl group at the 4-position and a carboxylic acid group at the same position, making it a derivative of piperidine with intriguing chemical characteristics.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the 2-chlorophenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets. Researchers have explored the potential of this compound as a lead structure for developing drugs targeting various therapeutic areas, including central nervous system disorders and inflammation.

The synthesis of 4-(2-chlorophenyl)piperidine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine ring. The introduction of the 2-chlorophenyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions used. The carboxylic acid group is then introduced via oxidation or hydrolysis steps, ensuring the stability and functionality of the molecule.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential modulator of ion channels and receptors. For instance, research published in 2023 demonstrated that 4-(2-chlorophenyl)piperidine-4-carboxylic acid exhibits selective binding to voltage-gated sodium channels, which are critical targets for treating epilepsy and chronic pain conditions. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

The structural versatility of this compound also makes it an attractive candidate for further modification and optimization. By altering substituents on the piperidine ring or modifying the carboxylic acid group, researchers can explore a wide range of biological activities and optimize pharmacokinetic properties such as solubility and bioavailability.

In conclusion, 4-(2-chlorophenyl)piperidine-4-carboxylic acid represents an exciting area of research in organic chemistry and pharmacology. Its unique structure, coupled with promising preclinical data, positions it as a valuable tool for advancing drug discovery efforts. As research continues to uncover its full potential, this compound may play a pivotal role in addressing unmet medical needs across various therapeutic areas.